Cas no 49648-50-2 ((1R,2R)-2-N-pivalyl-amino-1-(4-nitrophenyl)propane-1,3-diol)

(1R,2R)-2-N-pivalyl-amino-1-(4-nitrophenyl)propane-1,3-diol is a chiral diol derivative featuring a pivalyl-protected amino group and a nitrophenyl substituent. Its stereospecific (1R,2R) configuration ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The pivalyl group enhances stability, while the nitro group offers reactivity for further functionalization. This compound is particularly useful in the preparation of optically active β-amino alcohols, which are key building blocks for catalysts and bioactive molecules. Its well-defined structure and functional group compatibility make it suitable for rigorous synthetic applications, including medicinal chemistry and chiral ligand development.
(1R,2R)-2-N-pivalyl-amino-1-(4-nitrophenyl)propane-1,3-diol structure
49648-50-2 structure
Product Name:(1R,2R)-2-N-pivalyl-amino-1-(4-nitrophenyl)propane-1,3-diol
CAS No:49648-50-2
MF:C14H20N2O5
MW:296.319004058838
CID:2357778
PubChem ID:23275730
Update Time:2025-06-06

(1R,2R)-2-N-pivalyl-amino-1-(4-nitrophenyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • (1R,2R)-2-N-pivalyl-amino-1-(4-nitrophenyl)propane-1,3-diol
    • DTXSID70874593
    • TRIMETHYLAMPHENICOL
    • 49648-50-2
    • Inchi： 1S/C14H20N2O5/c1-14(2,3)13(19)15-11(8-17)12(18)9-4-6-10(7-5-9)16(20)21/h4-7,11-12,17-18H,8H2,1-3H3,(H,15,19)
    • InChI Key： KQRZUMKPBDTQIR-UHFFFAOYSA-N
    • SMILES： OC(C1C=CC(=CC=1)[N+](=O)[O-])C(CO)NC(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 296.13722174Da
  • Monoisotopic Mass: 296.13722174Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 115Ų

(1R,2R)-2-N-pivalyl-amino-1-(4-nitrophenyl)propane-1,3-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
CD12068206-100mg
N-((1R,2R)-1,3-Dihydroxy-1-(4-nitrophenyl)propan-2-yl)pivalamide
 49648-50-2 95+%
100mg
 $412 2024-07-24

(1R,2R)-2-N-pivalyl-amino-1-(4-nitrophenyl)propane-1,3-diol Related Literature

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